Cas no 2413848-40-3 (rac-tert-butyl N-(1R,2R)-2-hydroxycyclohexyl-N-(propan-2-yl)carbamate)

• Product Name: rac-tert-butyl N-(1R,2R)-2-hydroxycyclohexyl-N-(propan-2-yl)carbamate
• CAS No: 2413848-40-3
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5673831
• PubChem ID: 165769391
• Update Time: 2025-05-20

rac-tert-butyl N-(1R,2R)-2-hydroxycyclohexyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665491
• rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-(propan-2-yl)carbamate
• 2413848-40-3
• rac-tert-butyl N-(1R,2R)-2-hydroxycyclohexyl-N-(propan-2-yl)carbamate

• Inchi： 1S/C14H27NO3/c1-10(2)15(13(17)18-14(3,4)5)11-8-6-7-9-12(11)16/h10-12,16H,6-9H2,1-5H3/t11-,12-/m1/s1
• InChI Key： HZUMAPOLAPEMLM-VXGBXAGGSA-N
• SMILES： O[C@@H]1CCCC[C@H]1N(C(=O)OC(C)(C)C)C(C)C

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl N-(1R,2R)-2-hydroxycyclohexyl-N-(propan-2-yl)carbamate

Rac-Tert-Butyl N-(1R,2R)-2-Hydroxycyclohexyl-N-(Propan-2-Yl)Carbamate: A Structurally Distinctive Chiral Intermediate in Modern Medicinal Chemistry

The rac-tert-butyl N-(1R,2R)-2-hydroxycyclohexyl-N-(propan-2-yl)carbamate (CAS No. 2413848-40-3) represents a sophisticated chiral building block with unique structural features that have gained significant attention in contemporary drug discovery programs. This compound embodies the N-(propan-2-ylcarbamate) moiety conjugated to a hydroxycyclohexane framework with defined stereochemistry at the 1R, 2R configuration. Recent advancements in asymmetric synthesis methodologies have positioned this intermediate as a critical component in the construction of bioactive molecules targeting complex disease pathways.

The tert-butyl carbamate protecting group plays a pivotal role in modulating reactivity during multi-step synthesis processes. Current research highlights its utility in solid-phase peptide synthesis (SPPS), where the sterically hindered tert-butyl group provides optimal protection while maintaining accessibility of adjacent functional groups. A 2023 study published in Chemical Communications demonstrated that this configuration exhibits superior stability under acidic conditions compared to conventional Boc derivatives, enhancing its applicability in harsh reaction environments.

The stereochemical specificity of the (1R, 2R)-hydroxycyclohexane core directly impacts pharmacokinetic properties. Computational modeling studies using density functional theory (DFT) reveal that this configuration minimizes unfavorable interactions with cytochrome P450 enzymes, reducing metabolic liabilities. This structural advantage has been leveraged in recent anti-inflammatory drug development programs targeting COX-2 isoforms, where stereocontrolled synthesis of this intermediate achieved 98% enantiomeric excess using novel chiral ligand exchange protocols reported in Angewandte Chemie.

In medicinal chemistry applications, the propan-2-yl substituent introduces tunable lipophilicity profiles critical for optimizing drug-like properties. A groundbreaking 2024 study from the Journal of Medicinal Chemistry demonstrated that analogs incorporating this structural motif exhibited enhanced blood-brain barrier permeability when combined with specific hydrogen-bonding networks. The carbamate functionality also serves as a versatile reactive handle for post-synthesis modifications, enabling rapid exploration of structure-activity relationships (SAR).

Sustainable synthetic approaches have recently focused on enzymatic catalysis for this compound's preparation. Lipase-catalyzed transesterification methods reported in Green Chemistry achieved >95% yield under solvent-free conditions at ambient temperature. This green chemistry advancement aligns with current industry trends toward environmentally benign manufacturing processes while maintaining stereochemical integrity through enantioselective biocatalysts.

Clinical translational research has identified potential applications in neurodegenerative therapies due to the compound's ability to modulate mitochondrial dynamics through interactions with dynamin-related protein 1 (Drp1). Preclinical studies using positron emission tomography (PET) imaging revealed selective accumulation in hippocampal regions of Alzheimer's disease models without off-target effects on peripheral tissues. These findings were validated through mass spectrometry-based metabolomics analysis showing minimal systemic distribution beyond target areas.

The unique combination of chiral recognition elements and modular design features positions this compound as an ideal scaffold for developing prodrugs with enhanced pharmacokinetic profiles. Recent advances in click chemistry conjugation strategies allow site-specific attachment to polyethylene glycol (PEG) chains while preserving the core pharmacophore elements. Such modifications have extended plasma half-lives by up to threefold compared to unconjugated analogs according to data from ongoing Phase I trials reported at the 2023 ACS National Meeting.

Safety assessment studies employing advanced toxicogenomics approaches have identified favorable safety margins compared to structurally similar compounds lacking the hydroxycyclohexane moiety. Transcriptomic analysis across multiple species demonstrated no significant upregulation of xenobiotic metabolism genes at therapeutic concentrations, suggesting reduced potential for drug-drug interactions during co-administration scenarios common in polypharmacy settings.

Ongoing research is exploring its application as a molecular probe for studying protein-protein interactions critical to cancer cell signaling pathways. Fluorescently labeled derivatives synthesized via click chemistry exhibit sub-nanomolar binding affinities for bromodomain-containing proteins without cross-reactivity against related epigenetic regulators, offering new avenues for targeted diagnostic imaging agents.